Cas no 2138420-47-8 (5-Bromo-3-(cyclobutylmethyl)thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-(cyclobutylmethyl)thiophene-2-carboxylic acid
• CAS No: 2138420-47-8
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 5766356
• PubChem ID: 165803375
• Update Time: 2023-12-26

5-Bromo-3-(cyclobutylmethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(cyclobutylmethyl)thiophene-2-carboxylic acid
• EN300-716642
• 2138420-47-8
• 5-Bromo-3-(cyclobutylmethyl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H11BrO2S/c11-8-5-7(4-6-2-1-3-6)9(14-8)10(12)13/h5-6H,1-4H2,(H,12,13)
• InChI Key： PGDCTPYCVPUHLH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)CC1CCC1

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.5Ų